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  4. Dimethyl 2-[1-(cyclopropanecarbonyl)-6-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Dimethyl 2-[1-(cyclopropanecarbonyl)-6-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate Dimethyl 2-[1-(cyclopropanecarbonyl)-6-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 351224-88-9
VCID: VC0430059
InChI: InChI=1S/C24H25NO6S3/c1-6-31-13-9-10-15-14(11-13)16(19(32)24(2,3)25(15)20(26)12-7-8-12)23-33-17(21(27)29-4)18(34-23)22(28)30-5/h9-12H,6-8H2,1-5H3
SMILES: CCOC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C(=O)OC)(C)C)C(=O)C4CC4
Molecular Formula: C24H25NO6S3
Molecular Weight: 519.7g/mol

Dimethyl 2-[1-(cyclopropanecarbonyl)-6-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

CAS No.: 351224-88-9

Main Products

VCID: VC0430059

Molecular Formula: C24H25NO6S3

Molecular Weight: 519.7g/mol

Dimethyl 2-[1-(cyclopropanecarbonyl)-6-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate - 351224-88-9

CAS No. 351224-88-9
Product Name Dimethyl 2-[1-(cyclopropanecarbonyl)-6-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Molecular Formula C24H25NO6S3
Molecular Weight 519.7g/mol
IUPAC Name dimethyl 2-[1-(cyclopropanecarbonyl)-6-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Standard InChI InChI=1S/C24H25NO6S3/c1-6-31-13-9-10-15-14(11-13)16(19(32)24(2,3)25(15)20(26)12-7-8-12)23-33-17(21(27)29-4)18(34-23)22(28)30-5/h9-12H,6-8H2,1-5H3
Standard InChIKey ZJCAIOMWJZIKGD-UHFFFAOYSA-N
SMILES CCOC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C(=O)OC)(C)C)C(=O)C4CC4
Canonical SMILES CCOC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C(=O)OC)(C)C)C(=O)C4CC4
PubChem Compound 2873498
Last Modified Nov 11 2021
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